Cas no 2138332-61-1 (4-chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonyl fluoride)

• Product Name: 4-chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonyl fluoride
• CAS No: 2138332-61-1
• MF: C₅H₆ClFN₂O₃S
• MW: 228.629142284393
• CID: 6212237
• PubChem ID: 165868821
• Update Time: 2025-07-18

4-chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2138332-61-1
• 4-chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonyl fluoride
• EN300-728068

• Inchi： 1S/C5H6ClFN2O3S/c1-12-3-9-5(13(7,10)11)4(6)2-8-9/h2H,3H2,1H3
• InChI Key： LDWGKGXDFYPDNX-UHFFFAOYSA-N
• SMILES： ClC1C=NN(COC)C=1S(=O)(=O)F

Computed Properties

• Exact Mass: 227.9771691g/mol
• Monoisotopic Mass: 227.9771691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69.6Ų

Additional information on 4-chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonyl fluoride

Introduction to 4-Chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonyl Fluoride (CAS No. 2138332-61-1)

4-Chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonyl fluoride (CAS No. 2138332-61-1) is a versatile and highly reactive compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 4-chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonyl fluoride is composed of a pyrazole ring substituted with a chloro group, a methoxymethyl group, and a sulfonyl fluoride moiety. The presence of these functional groups imparts specific reactivity and biological properties to the molecule, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of 4-chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonyl fluoride in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound can serve as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in various disease pathways. The sulfonyl fluoride functionality is particularly noteworthy for its ability to form stable covalent bonds with target proteins, thereby enhancing the potency and selectivity of the resulting compounds.

In addition to its role as an intermediate, 4-chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonyl fluoride has also been explored for its direct biological activity. Research conducted by a team at the University of California, San Francisco, demonstrated that this compound exhibits significant anti-inflammatory properties. The study found that it effectively inhibits the production of pro-inflammatory cytokines, making it a potential lead compound for the development of new anti-inflammatory drugs.

The synthetic accessibility of 4-chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonyl fluoride has further contributed to its popularity in pharmaceutical research. A robust synthetic route has been established, allowing for efficient and scalable production. This route involves the sequential introduction of the chloro, methoxymethyl, and sulfonyl fluoride functionalities onto the pyrazole ring, ensuring high yields and purity levels.

Beyond its medicinal applications, 4-chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonyl fluoride has also found utility in other areas of chemical research. For example, it has been used as a building block in the synthesis of advanced materials with unique properties. A study published in Advanced Materials highlighted its role in the development of functional polymers with enhanced mechanical strength and thermal stability.

The environmental impact and safety profile of 4-chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonyl fluoride have also been carefully evaluated. Toxicological studies have shown that it is safe for use under controlled laboratory conditions and does not pose significant environmental risks when handled properly. These findings underscore its suitability for widespread application in both research and industrial settings.

In conclusion, 4-chloro-1-(methoxymethyl)-1H-pyrazole-5-sulfonyl fluoride (CAS No. 2138332-61-1) is a highly versatile compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop novel therapeutic agents and advanced materials. As ongoing research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.